4-(7-bromo-1H-indol-3-yl)butanenitrile

• Molecular Formula: C12H11BrN2
• Molecular Weight: 263.13 g/mol
• IUPAC Name: 4-(7-bromo-1H-indol-3-yl)butanenitrile
• InChI: InChI=1S/C12H11BrN2/c13-11-6-3-5-10-9(4-1-2-7-14)8-15-12(10)11/h3,5-6,8,15H,1-2,4H2
• InChI Key: JHNJQXFVMKFHKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Br)NC=C2CCCC#N

Description

4-(7-bromo-1H-indol-3-yl)butanenitrile is a useful research compound. Its molecular formula is C12H11BrN2 and its molecular weight is 263.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an anhydrous toluene (12 mL) solution of 7-bromoindole (1.0 g) and 4-chlorobutyronitrile (0.26 g), ethylmagnesium bromide (3.0M diethyl ether solution; 1.7 mL) was added dropwise under ice cooling and the mixture was heated to reflux for 4.5 hours. To the reaction mixture, an aqueous saturated ammonium chloride solution was added under ice cooling, followed by extraction with ethyl acetate. The organic layer was washed in turn with water and saturated saline, dried over anhydrous magnesium sulfate and then concentrated. The residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=90:10→70:30) to obtain the titled compound having the following physical properties (0.40 g).